Cas no 2832-16-8 (ethyl 4-nitrobutanoate)

ethyl 4-nitrobutanoate structure

ethyl 4-nitrobutanoate structure

Product Name:ethyl 4-nitrobutanoate

CAS No:2832-16-8

MF:C₆H₁₁NO₄

MW:161.155842065811

MDL:MFCD00096268

CID:1434196

PubChem ID:4144030

Update Time:2025-04-20

ethyl 4-nitrobutanoate Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 4-nitro-, ethyl ester
- ethyl 4-nitrobutanoate
- F2147-8059
- DTXSID00399865
- Ethyl 4-nitrobutyrate
- Y14690
- SCHEMBL6073896
- SY262834
- BS-45452
- AKOS024340654
- 2832-16-8
- CAA83216
- MFCD00096268
- Ethyl4-nitrobutanoate
- CS-0158610
- MDL： MFCD00096268
- Inchi： 1S/C6H11NO4/c1-2-11-6(8)4-3-5-7(9)10/h2-5H2,1H3
- InChI Key： JDCIBQNRJNANBE-UHFFFAOYSA-N
- SMILES： O(CC)C(CCC[N+](=O)[O-])=O

Computed Properties

Exact Mass: 161.06883
Monoisotopic Mass: 161.069
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 72.1Å²

Experimental Properties

PSA: 69.44

ethyl 4-nitrobutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XQ726-200mg	ethyl 4-nitrobutanoate	2832-16-8	97%	200mg	89.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XQ726-5g	ethyl 4-nitrobutanoate	2832-16-8	97%	5g	969.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XQ726-1g	ethyl 4-nitrobutanoate	2832-16-8	97%	1g	276.0CNY	2021-07-17
Chemenu	CM538988-5g	Ethyl 4-nitrobutanoate	2832-16-8	95%+	5g	$118	2024-07-28
Chemenu	CM538988-25g	Ethyl 4-nitrobutanoate	2832-16-8	95%+	25g	$414	2024-07-28
eNovation Chemicals LLC	D780006-1g	Ethyl 4-Nitrobutanoate	2832-16-8	95%	1g	$515	2023-09-03
eNovation Chemicals LLC	Y1289933-5g	Ethyl 4-nitrobutyrate	2832-16-8	97%	5g	$85	2024-06-05
eNovation Chemicals LLC	Y1289933-25g	Ethyl 4-nitrobutyrate	2832-16-8	97%	25g	$165	2024-06-05
Life Chemicals	F2147-8059-0.25g	ethyl 4-nitrobutanoate	2832-16-8	95%+	0.25g	$451.0	2023-09-06
Life Chemicals	F2147-8059-0.5g	ethyl 4-nitrobutanoate	2832-16-8	95%+	0.5g	$475.0	2023-09-06

ethyl 4-nitrobutanoate Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

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